Cas no 1341019-84-8 (3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1341019-84-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD17272662
• CID: 4589856
• PubChem ID: 63031817
• Update Time: 2025-10-31

3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole

• MDL： MFCD17272662
• Inchi： 1S/C9H13N3O/c1-2-6(1)8-11-9(13-12-8)7-3-4-10-5-7/h6-7,10H,1-5H2
• InChI Key： UHWKRAJPWOGTQP-UHFFFAOYSA-N
• SMILES： O1C(C2CCNC2)=NC(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole

3-Cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-Oxadiazole: A Comprehensive Overview

The compound with CAS No. 1341019-84-8, known as 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of 1,2,4-oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of a cyclopropyl group at position 3 and a pyrrolidin-3-yl group at position 5 introduces unique electronic and steric properties to the structure, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole in drug design and development. Its ability to act as a scaffold for bioisosteric replacements has been explored in several research articles. For instance, researchers have demonstrated that the compound can serve as a versatile platform for designing molecules with enhanced pharmacokinetic properties. The cyclopropyl group contributes to the molecule's rigidity and lipophilicity, while the pyrrolidin-3-yl group introduces hydrogen bonding capabilities and improves solubility.

The synthesis of 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-Oxadiazole involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by functionalization at positions 3 and 5 to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of the final product.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. The unique combination of substituents on the oxadiazole ring allows for precise targeting of specific biological pathways. For instance, studies have shown that 3-cyclopropyl derivatives can interact with certain G-protein coupled receptors (GPCRs), making them valuable Leads in the development of new therapeutics for conditions such as hypertension and inflammation.

In addition to its pharmacological applications, 3-cyclopropyl-5-(pyrrolidin-3-yl)-1,2,4-Oxadiazole has also been investigated for its potential in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its exploration as a building block for metal organic frameworks (MOFs). These MOFs have potential applications in gas storage and catalysis due to their high surface area and tunable pore sizes.

From an environmental standpoint, researchers have examined the biodegradation pathways of this compound under various conditions. Results indicate that oxadiazole derivatives are generally stable under aerobic conditions but can undergo microbial degradation under anaerobic conditions. This information is crucial for assessing the environmental impact of compounds like CAS No. 1341019-84.

In conclusion, 3-cyclopropyl-pyrrolidin-Oxadiazole (CAS No. 1341019) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as both a drug scaffold and a functional material component. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.